Cas no 2763749-57-9 (1-Azido-2-bromo-3-(trifluoromethyl)benzene)

• Product Name: 1-Azido-2-bromo-3-(trifluoromethyl)benzene
• CAS No: 2763749-57-9
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• CID: 5559628
• PubChem ID: 150679215
• Update Time: 2025-06-08

1-Azido-2-bromo-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2763749-57-9
• EN300-37359120
• 1-azido-2-bromo-3-(trifluoromethyl)benzene
• 1-Azido-2-bromo-3-(trifluoromethyl)benzene

• Inchi： 1S/C7H3BrF3N3/c8-6-4(7(9,10)11)2-1-3-5(6)13-14-12/h1-3H
• InChI Key： JHMZZILJMJLUQF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(F)(F)F)N=[N+]=[N-]

Computed Properties

• Exact Mass: 264.94624g/mol
• Monoisotopic Mass: 264.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-Azido-2-bromo-3-(trifluoromethyl)benzene

Introduction to 1-Azido-2-bromo-3-(trifluoromethyl)benzene (CAS No. 2763749-57-9)

1-Azido-2-bromo-3-(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 2763749-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene ring substituted with an azido group, a bromine atom, and a trifluoromethyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 1-Azido-2-bromo-3-(trifluoromethyl)benzene imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. The presence of the azido group provides a versatile handle for further functionalization, while the bromine atom serves as a convenient site for metalation or halogen exchange reactions. Additionally, the electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the aromatic ring, facilitating selective transformations.

In recent years, 1-Azido-2-bromo-3-(trifluoromethyl)benzene has been explored in the development of novel pharmaceutical agents. Its derivatives have shown promise as intermediates in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, modifications of this scaffold have led to compounds with potential antiviral and anticancer properties. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability and binding affinity in drug candidates, making it a preferred moiety in medicinal chemistry.

The compound's utility extends beyond pharmaceutical applications. In materials science, 1-Azido-2-bromo-3-(trifluoromethyl)benzene has been utilized in the synthesis of advanced polymers and liquid crystals. Its ability to undergo controlled polymerization reactions allows for the creation of materials with tailored properties, such as high thermal stability and mechanical strength. These characteristics are particularly relevant in the development of next-generation electronic devices and optoelectronic materials.

Recent advancements in synthetic methodologies have further enhanced the accessibility and functionality of 1-Azido-2-bromo-3-(trifluoromethyl)benzene. Catalytic systems have been developed to facilitate efficient transformations under mild conditions, reducing the environmental impact and improving yield rates. Additionally, computational studies have provided insights into the reactivity mechanisms of this compound, enabling more precise control over its synthetic applications.

The integration of 1-Azido-2-bromo-3-(trifluoromethyl)benzene into drug discovery pipelines has been bolstered by its compatibility with modern biocatalytic approaches. Enzymatic methods have been employed to achieve selective functionalizations without compromising regioselectivity, aligning with green chemistry principles. Such innovations underscore the compound's versatility and its potential to contribute to sustainable chemical synthesis.

Looking ahead, the continued exploration of 1-Azido-2-bromo-3-(trifluoromethyl)benzene is expected to yield further breakthroughs in both pharmaceuticals and materials science. Ongoing research aims to uncover new synthetic pathways and expand its applications into emerging fields such as nanotechnology and biomedicine. The compound's unique structural features offer a rich platform for innovation, driving progress across multiple scientific disciplines.